4,4'-oxybis[N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)benzamide]

• IUPAC Name: N-(2,4-dioxo-1H-pyrimidin-5-yl)-4-[4-[(2,4-dioxo-1H-pyrimidin-5-yl)carbamoyl]phenoxy]benzamide
• InChI: InChI=1S/C22H16N6O7/c29-17(25-15-9-23-21(33)27-19(15)31)11-1-5-13(6-2-11)35-14-7-3-12(4-8-14)18(30)26-16-10-24-22(34)28-20(16)32/h1-10H,(H,25,29)(H,26,30)(H2,23,27,31,33)(H2,24,28,32,34)
• InChI Key: BVPWBEAYLSUMAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CNC(=O)NC2=O)OC3=CC=C(C=C3)C(=O)NC4=CNC(=O)NC4=O
• Molecular Formula: C22H16N6O7
• Molecular Weight: 476.4 g/mol

Description

'4,4'-oxybis[N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)benzamide]' is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as 'Bis-pyrimidine benzamides' and is synthesized by using a specific method.

Mechanism of Action

The mechanism of action of '4,4'-oxybis[N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)benzamide]' is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are essential for the growth and survival of cancer cells. It is also believed to have an effect on the DNA replication process, which ultimately leads to the death of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 'Bis-pyrimidine benzamides' are still being studied. However, it has been found to have a significant impact on the growth and proliferation of cancer cells. It has also been found to have an effect on the central nervous system, which makes it a potential candidate for treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of '4,4'-oxybis[N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)benzamide]' is its potential use in cancer research. It has shown promising results in inhibiting the growth of cancer cells and is being studied for its potential use in treating various types of cancer. However, one of the limitations of this compound is its toxicity, which makes it challenging to use in lab experiments.

Future Directions

The future directions of 'Bis-pyrimidine benzamides' include further research into its potential use in cancer research, neurodegenerative diseases, and the development of new antibiotics, antiviral agents, and antifungal agents. It is also being studied for its potential use in combination therapy with other drugs to enhance its effectiveness and reduce toxicity. Additionally, further research is needed to understand the mechanism of action of this compound and its biochemical and physiological effects.

Synthesis Methods

The synthesis of '4,4'-oxybis[N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)benzamide]' involves the reaction between 4,4'-oxybis(benzoic acid) and N,N'-dicyclohexylcarbodiimide (DCC) in the presence of 2,4,6-trimethylpyridine (TMP) as a catalyst. This reaction results in the formation of the intermediate compound, which is then treated with N,N-dimethylformamide (DMF) and triethylamine (TEA) to obtain the final product.

Scientific Research Applications

The 'Bis-pyrimidine benzamides' have been extensively researched for their potential applications in various fields. One of the significant applications of this compound is in cancer research, where it has shown promising results in inhibiting the growth of cancer cells. It is also being studied for its potential use in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Other areas of research include the development of new antibiotics, antiviral agents, and antifungal agents.